![molecular formula C18H10O3S B5740556 3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-one](/img/structure/B5740556.png)
3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-one
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Overview
Description
3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-one, also known as coumarin-3-carboxylic acid, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of coumarin derivatives, which are known for their diverse pharmacological properties.
Mechanism of Action
The mechanism of action of 3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-one is not fully understood, but it is believed to involve the inhibition of key enzymes involved in various cellular processes. For example, the compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. It also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can induce apoptosis, or programmed cell death, in cancer cells. It also exhibits anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. In addition, the compound has been shown to have antioxidant properties, which may contribute to its overall pharmacological activity.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-one in lab experiments is its diverse pharmacological properties. The compound exhibits a range of activities that make it a promising candidate for further development as a therapeutic agent. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-one. One area of interest is the development of more potent and selective derivatives of the compound that can be used as therapeutic agents. Another area of research is the investigation of the compound's mechanism of action, particularly with respect to its ability to inhibit key enzymes involved in various cellular processes. Finally, there is a need for further studies to evaluate the safety and efficacy of the compound in animal models and clinical trials.
Synthesis Methods
The synthesis of 3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-one involves the condensation of 3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-onearboxylic acid with 2-aminothiophenol in the presence of acetic anhydride. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. The yield of the reaction is typically around 70-80%, and the purity of the product can be confirmed by NMR and IR spectroscopy.
Scientific Research Applications
3-[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]-2H-chromen-2-one has been extensively studied for its potential applications in medicinal chemistry. It exhibits a wide range of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It also exhibits potent antibacterial and antifungal activity against a range of pathogenic microorganisms.
properties
IUPAC Name |
3-[(Z)-(3-oxo-1-benzothiophen-2-ylidene)methyl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10O3S/c19-17-13-6-2-4-8-15(13)22-16(17)10-12-9-11-5-1-3-7-14(11)21-18(12)20/h1-10H/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTFIUXSKQMHKEA-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C=C3C(=O)C4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)/C=C\3/C(=O)C4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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